Cas no 1797846-51-5 (2-(1,2-benzoxazol-3-yl)-1-[3-(2-methylpropanesulfonyl)azetidin-1-yl]ethan-1-one)

• Product Name: 2-(1,2-benzoxazol-3-yl)-1-[3-(2-methylpropanesulfonyl)azetidin-1-yl]ethan-1-one
• CAS No: 1797846-51-5
• MF: C₁₆H₂₀N₂O₄S
• MW: 336.406002998352
• CID: 5374560
• Update Time: 2025-05-24

2-(1,2-benzoxazol-3-yl)-1-[3-(2-methylpropanesulfonyl)azetidin-1-yl]ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-(1,2-Benzisoxazol-3-yl)-1-[3-[(2-methylpropyl)sulfonyl]-1-azetidinyl]ethanone
• 2-(1,2-benzoxazol-3-yl)-1-[3-(2-methylpropanesulfonyl)azetidin-1-yl]ethan-1-one

• Inchi： 1S/C16H20N2O4S/c1-11(2)10-23(20,21)12-8-18(9-12)16(19)7-14-13-5-3-4-6-15(13)22-17-14/h3-6,11-12H,7-10H2,1-2H3
• InChI Key： MDNQCBLJCGGUQU-UHFFFAOYSA-N
• SMILES： C(=O)(N1CC(S(CC(C)C)(=O)=O)C1)CC1C2=C(ON=1)C=CC=C2

Experimental Properties

• Density: 1.33±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 606.4±55.0 °C(Predicted)
• pka: -2.23±0.30(Predicted)

Additional information on 2-(1,2-benzoxazol-3-yl)-1-[3-(2-methylpropanesulfonyl)azetidin-1-yl]ethan-1-one

Introduction to 2-(1,2-benzoxazol-3-yl)-1-[3-(2-methylpropanesulfonyl)azetidin-1-yl]ethan-1-one (CAS No. 1797846-51-5)

2-(1,2-benzoxazol-3-yl)-1-[3-(2-methylpropanesulfonyl)azetidin-1-yl]ethan-1-one is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by its CAS number 1797846-51-5, represents a fusion of heterocyclic chemistry and sulfonamide functionality, making it a promising candidate for further exploration in drug discovery and medicinal chemistry.

The molecular structure of this compound consists of a benzoxazole moiety linked to an azetidine ring, which is further substituted with a 2-methylpropanesulfonyl group. The benzoxazole ring is a well-known pharmacophore found in numerous bioactive molecules, exhibiting properties such as antioxidant, anti-inflammatory, and antimicrobial activities. The presence of the azetidine ring introduces additional conformational flexibility, which can be exploited to modulate binding interactions with biological targets.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinity and mode of interaction of this compound with various biological targets. Studies suggest that the sulfonamide group may play a crucial role in mediating interactions with enzymes and receptors, potentially leading to therapeutic effects in conditions such as cancer, inflammation, and infectious diseases.

In the realm of drug discovery, the synthesis of 2-(1,2-benzoxazol-3-yl)-1-[3-(2-methylpropanesulfonyl)azetidin-1-yl]ethan-1-one has been approached through multi-step organic reactions, emphasizing the importance of regioselective functionalization and protecting group strategies. The synthesis involves key steps such as nucleophilic substitution reactions, cyclization processes, and sulfonamide formation, all of which require precise control to achieve high yields and purity.

The benzoxazole moiety in this compound is particularly interesting due to its ability to engage in hydrogen bonding and π-stacking interactions with biological macromolecules. These interactions are critical for the development of high-affinity ligands and have been extensively studied in the context of designing small molecule inhibitors. The azetidine ring, on the other hand, provides a rigid yet flexible scaffold that can be tailored to optimize binding properties.

Current research efforts are focused on evaluating the pharmacological profile of 2-(1,2-benzoxazol-3-yl)-1-[3-(2-methylpropanesulfonyl)azetidin-1-yl]ethan-1-one through both in vitro and in vivo studies. Preliminary data indicate that this compound exhibits promising activity against certain enzymatic targets, suggesting its potential as a lead compound for further medicinal chemistry optimization. Additionally, the structural features of this molecule make it an attractive scaffold for structure-based drug design approaches.

The sulfonamide group is a well-documented pharmacophore in medicinal chemistry, known for its ability to enhance binding affinity and metabolic stability. In 2-(1,2-benzoxazol-3-yl)-1-[3-(2-methylpropanesulfonyl)azetidin-1-yl]ethan-1-one, the presence of this group at the position adjacent to the azetidine ring creates unique opportunities for modulating biological activity. This strategic placement allows for optimal interaction with target proteins while maintaining structural integrity.

As our understanding of molecular interactions continues to evolve, so does our ability to design and synthesize novel compounds like 1797846-51-5. The integration of cutting-edge technologies such as machine learning and artificial intelligence has revolutionized the drug discovery process, enabling faster identification of promising candidates. These advancements have positioned 2-(1,2-benzoxazol-3-yl)-1-[3-(2-methylpropanesulfonyl)azetidin-1-yl]ethan-1-one as a compelling subject for further investigation.

In conclusion,1797846-51-5 represents a significant advancement in pharmaceutical chemistry due to its unique structural composition and potential biological activities. The combination of a benzoxazole moiety and an azetidine ring substituted with a 2-methylpropanesulfonyl group offers a rich foundation for developing novel therapeutic agents. As research progresses,1797846-51-5 holds promise for addressing unmet medical needs across various therapeutic areas.